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Compound of Interest

Compound Name: Uracil-d2-1

Cat. No.: B1647003

An in-depth overview of Uracil-d2-1, its physicochemical properties, and its critical role as an
internal standard in quantitative bioanalysis for clinical and pharmaceutical research.

Introduction

Uracil-d2-1 is the deuterium-labeled form of uracil, a naturally occurring pyrimidine derivative
and a fundamental component of ribonucleic acid (RNA). In the fields of biomedical research
and drug development, stable isotope-labeled compounds like Uracil-d2-1 are indispensable
tools. Its primary application lies in its use as an internal standard for quantitative analyses by
nuclear magnetic resonance (NMR) spectroscopy, gas chromatography-mass spectrometry
(GC-MS), or liquid chromatography-mass spectrometry (LC-MS).[1][2] The incorporation of
deuterium atoms provides a distinct mass difference from endogenous uracil, allowing for
precise and accurate quantification in complex biological matrices. This technical guide
provides a comprehensive overview of Uracil-d2-1, including its properties, analytical
methodologies, and key applications.

Physicochemical Properties

A clear understanding of the physicochemical properties of Uracil-d2-1 is essential for its
proper handling, storage, and application in experimental settings. The key properties are
summarized in the table below.
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Property Value Reference

CAS Number 20666-60-8 MedchemExpress
Molecular Formula C4H2D2N202 MedchemExpress
Molecular Weight 114.10 g/mol MedchemExpress
Appearance Solid MedchemExpress

N Powder: -20°C for 3 years; In
Storage Conditions MedchemExpress
solvent: -80°C for 6 months

Core Application: Quantitative Bioanalysis

The most significant application of Uracil-d2-1 is as an internal standard in the quantification of
uracil and its metabolites in biological samples, such as plasma and urine.[3] This is particularly
crucial for assessing the activity of Dihydropyrimidine Dehydrogenase (DPD), the rate-limiting
enzyme in the catabolism of uracil and the chemotherapeutic agent 5-fluorouracil (5-FU).[4]
DPD deficiency can lead to severe toxicity in patients treated with 5-FU.[4] By accurately
measuring the levels of endogenous uracil, clinicians can identify patients with DPD deficiency
and adjust chemotherapy dosages accordingly.[4]

Experimental Workflow for Uracil Quantification in
Plasma

The following diagram illustrates a typical workflow for the quantification of uracil in plasma
samples using Uracil-d2-1 as an internal standard with LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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